Cas no 115706-50-8 ([1,1'-Biphenyl]-2-carbonitrile,3,5-dihydroxy-)

• Product Name: [1,1'-Biphenyl]-2-carbonitrile,3,5-dihydroxy-
• CAS No: 115706-50-8
• MF: C₁₃H₉NO₂
• MW: 211.216063261032
• CID: 132543
• PubChem ID: 14165405
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2-carbonitrile,3,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carbonitrile,3,5-dihydroxy-
• [1,1-Biphenyl]-2-carbonitrile,3,5-dihydroxy-(9CI)
• 2,4-dihydroxy-6-phenylbenzonitrile
• 115706-50-8
• [1,1-biphenyl]-2-carbonitrile,3,5-dihydroxy-

• Inchi： 1S/C13H9NO2/c14-8-12-11(6-10(15)7-13(12)16)9-4-2-1-3-5-9/h1-7,15-16H
• InChI Key： XCRZHXRLRCVYKL-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC(=C1C#N)C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 211.06337
• Monoisotopic Mass: 211.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 64.25